N''-{[2-(Difluoromethoxy)phenyl]methyl}guanidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine is a chemical compound that has garnered interest in various fields of scientific research due to its unique chemical structure and properties. This compound is characterized by the presence of a difluoromethoxy group attached to a phenyl ring, which is further connected to a guanidine moiety. The presence of the difluoromethoxy group imparts distinct physicochemical properties to the compound, making it a valuable subject of study in chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine typically involves the guanylation of amines. One efficient method involves the use of cyanamide in the presence of catalytic amounts of scandium (III) triflate under mild conditions in water . Another approach utilizes lanthanide amides as catalysts for the guanylation of aromatic and secondary amines . Additionally, copper-catalyzed three-component synthesis involving cyanamides, arylboronic acids, and amines has been reported .
Industrial Production Methods
Industrial production of N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine may involve scalable catalytic processes using low-toxicity solvents and ambient temperature conditions. The use of ytterbium triflate as a catalyst for the addition of amines to carbodiimides under solvent-free conditions is one such method . These methods ensure high yields and purity, making them suitable for large-scale production.
Chemical Reactions Analysis
Types of Reactions
N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and substitution reagents like halogens. The reactions typically occur under controlled temperature and pressure conditions to ensure the desired product formation.
Major Products Formed
The major products formed from these reactions include various substituted guanidines, oxides, and reduced derivatives. These products retain the core structure of the original compound while exhibiting modified properties.
Scientific Research Applications
N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine has a wide range of scientific research applications:
Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine involves its interaction with specific molecular targets and pathways. The compound is known to inhibit various cellular pathways, including the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. These interactions result in the modulation of cellular processes such as apoptosis, angiogenesis, and inflammation.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine include:
- N’-[2-(Difluoromethoxy)phenyl]-N,N-dimethylthiourea
- N-[2-(Difluoromethoxy)phenyl]-2-methoxybenzamide
- Difluoromethoxylated ketones
Uniqueness
N’'-{[2-(Difluoromethoxy)phenyl]methyl}guanidine is unique due to its specific difluoromethoxy group, which imparts distinct physicochemical properties. This uniqueness makes it a valuable compound for various applications, distinguishing it from other similar compounds.
Properties
CAS No. |
922498-66-6 |
---|---|
Molecular Formula |
C9H11F2N3O |
Molecular Weight |
215.20 g/mol |
IUPAC Name |
2-[[2-(difluoromethoxy)phenyl]methyl]guanidine |
InChI |
InChI=1S/C9H11F2N3O/c10-8(11)15-7-4-2-1-3-6(7)5-14-9(12)13/h1-4,8H,5H2,(H4,12,13,14) |
InChI Key |
DDZMQQJUIOLWMK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)CN=C(N)N)OC(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.